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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of
aluminum lactate powder, a critical parameter influencing its stability, handling, and
performance in various applications, including pharmaceuticals and cosmetics. While specific
guantitative hygroscopicity data for aluminum lactate is not readily available in published
literature, this guide outlines the fundamental principles, experimental methodologies for
characterization, and the potential implications of water sorption.

Introduction to Aluminum Lactate and
Hygroscopicity

Aluminum lactate, the aluminum salt of lactic acid with the chemical formula Al(CsHs0s3)3, is a
white, water-soluble powder.[1][2] Its utility in formulations is significantly influenced by its
interaction with atmospheric moisture. Hygroscopicity is the ability of a substance to attract and
hold water molecules from the surrounding environment.[3] This property is crucial for
pharmaceutical and cosmetic powders, as moisture uptake can lead to physical and chemical
changes, such as caking, altered flowability, and degradation of the active ingredient.[3][4]

Key Properties of Aluminum Lactate:
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Property Value Reference
Appearance White powder [1]
Molecular Formula CoH15Al09 [1][5]
Molecular Weight 294.19 g/mol [1][5]
Solubility Soluble in water [1][6]
Melting Point >300 °C [6][7]

Mechanisms of Water Interaction

The interaction of water with aluminum lactate powder is a multifaceted process involving both
adsorption (on the surface) and absorption (into the bulk of the material). The lactate ion, with
its hydroxyl and carboxyl groups, and the aluminum ion are both capable of forming hydrogen
bonds with water molecules.

A diagram illustrating the potential interaction between a water molecule and the aluminum

lactate structure is presented below.
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Figure 1: Potential Water Interaction with Aluminum Lactate
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Figure 1: Potential Water Interaction with Aluminum Lactate

Experimental Characterization of Hygroscopicity

The hygroscopic nature of a powder like aluminum lactate is characterized through various
experimental techniques that measure the uptake of water at different environmental

conditions.

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique that measures the change in mass of
a sample as it is exposed to a range of relative humidities (RH) at a constant temperature.[8][9]
The resulting data is plotted as a sorption-desorption isotherm, which provides critical
information about the material's affinity for water.

Experimental Protocol for DVS:
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e Sample Preparation: A small amount of aluminum lactate powder (typically 5-15 mg) is
placed into the DVS instrument's microbalance.[3]

» Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) to establish a
baseline dry mass.

e Sorption Phase: The relative humidity is increased in a stepwise manner (e.g., from 0% to
90% RH in 10% increments). The mass of the sample is continuously monitored until it
reaches equilibrium at each RH step.[9]

o Desorption Phase: The relative humidity is then decreased in a similar stepwise manner
back to 0% RH, and the mass loss is recorded.

o Data Analysis: The change in mass at each RH step is used to generate a sorption-
desorption isotherm, plotting the percentage change in mass versus the relative humidity.

The workflow for a typical DVS experiment is illustrated in the following diagram.
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Figure 2: Dynamic Vapor Sorption (DVS) Experimental Workflow
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Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific method for determining the water content of a
sample. It can be used to quantify the amount of water present in aluminum lactate powder at
a given point in time. There are two main types: volumetric and coulometric KF titration.
Coulometric KF is particularly suited for samples with very low water content.

Experimental Protocol for Volumetric Karl Fischer Titration:

 Instrument Preparation: The KF titrator vessel is filled with a suitable solvent (e.g.,
methanol), and the reagent is conditioned to a dry, endpoint-stable state.

 Titer Determination: The KF reagent is standardized using a certified water standard to
determine its water equivalent (titer).

o Sample Analysis: A precisely weighed amount of aluminum lactate powder is introduced
into the titration vessel.

« Titration: The sample is titrated with the KF reagent until the endpoint is reached, which is
typically detected electrochemically.

o Calculation: The volume of titrant consumed is used, along with the titer and the sample
weight, to calculate the percentage of water in the sample.

Gravimetric Analysis (Desiccator Method)

A simpler, though less precise, method involves exposing the sample to a controlled humidity
environment in a desiccator containing a saturated salt solution and measuring the weight gain
over time. The European Pharmacopoeia outlines a method for classifying the hygroscopicity of
powders based on their weight gain after 24 hours at 80% RH and 25°C.

Hygroscopicity Classification (based on European Pharmacopoeia):
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Classification % Weight Gain
Non-hygroscopic <0.12

Slightly hygroscopic >0.12and < 0.2
Moderately hygroscopic >0.2and <15
Very hygroscopic >15

Implications of Hygroscopicity for Aluminum
Lactate Powder

The hygroscopic nature of aluminum lactate has significant consequences for its handling,

storage, and performance in final formulations.

The logical relationships between the hygroscopicity of aluminum lactate and its downstream

effects are depicted in the following diagram.
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Figure 3: Logical Relationships of Aluminum Lactate Hygroscopicity

Key considerations include:

o Caking and Flowability: Moisture uptake can lead to the formation of liquid bridges between
particles, resulting in caking and a reduction in powder flowability. This can pose significant
challenges during manufacturing processes such as blending and tableting.

» Chemical Stability: The presence of water can promote hydrolysis or other degradation
reactions, potentially affecting the potency and shelf-life of the final product.[4]
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o Storage and Packaging: Due to its hygroscopic nature, aluminum lactate powder requires
storage in well-sealed containers in a low-humidity environment to prevent moisture uptake.

o Formulation Performance: Changes in the physical state of the powder due to moisture can
impact the performance of the final formulation, such as the dissolution rate of a drug
product or the texture of a cosmetic product.

Conclusion

Understanding and controlling the hygroscopic nature of aluminum lactate powder is
paramount for ensuring its quality, stability, and performance in various applications. While
specific quantitative data for aluminum lactate remains to be published, the experimental
protocols outlined in this guide, particularly Dynamic Vapor Sorption, provide a robust
framework for its characterization. For researchers, scientists, and drug development
professionals, a thorough evaluation of the hygroscopicity of aluminum lactate is a critical step
in formulation development and ensuring product quality throughout its lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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